Cas no 39101-54-7 (3,5-Dimethylphenylacetonitrile)

3,5-Dimethylphenylacetonitrile is a nitrile derivative featuring a phenyl ring substituted with methyl groups at the 3 and 5 positions. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing nitrile group and sterically influenced aromatic ring, make it valuable for constructing complex molecular frameworks. The compound exhibits stability under standard conditions and is compatible with a range of reactions, such as nucleophilic substitutions and reductions. Its consistent purity and well-defined reactivity profile ensure reliable performance in synthetic applications.
3,5-Dimethylphenylacetonitrile structure
39101-54-7 structure
Product Name:3,5-Dimethylphenylacetonitrile
CAS No:39101-54-7
MF:C10H11N
MW:145.201042413712
MDL:MFCD00060304
CID:54964
PubChem ID:123481
Update Time:2025-06-06

3,5-Dimethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Dimethylphenyl)acetonitrile
    • 3,5-Dimethylbenzyl cyanide
    • 3,5-Dimethylphenylacetonitrile
    • 3,5-dimethylBenzeneacetonitrile
    • Benzeneacetonitrile,3,5-dimethyl
    • (3,5-Dimethylphenyl)acetonitrile
    • Benzeneacetonitrile, 3,5-dimethyl-
    • LMUKNQSVBFEUKR-UHFFFAOYSA-N
    • (3,5-Dimethyl-phenyl)-acetonitrile
    • 2-(3,5-dimethylphenyl)ethanenitrile
    • 3.5-Dimethylphenylacetonitril
    • 3,5-dimethylphenylethanenitrile
    • 3,5-dimethylphenyl-acetonitrile
    • Jsp006800
    • EBD21313
    • (
    • W-106457
    • (3,5-Dimethylphenyl)acetonitrile #
    • MFCD00060304
    • EN300-42383
    • 35-Dimethylphenylacetonitrile
    • 39101-54-7
    • SCHEMBL1823353
    • NS00030514
    • s10185
    • AS-54455
    • SY017004
    • FT-0614701
    • F3122-0062
    • Z274447884
    • EINECS 254-292-1
    • BB 0222346
    • AKOS002217604
    • DTXSID80192351
    • D-Glutamic Acid 1-(1,1-Dimethylethyl) Ester
    • STK661462
    • 3,5-Dimethyl-benzeneacetonitrile; (3,5-Xylyl)acetonitrile; (3,5-Dimethylphenyl)acetonitrile;
    • 3 pound not5-DimethylbenzylCyanide
    • DB-022103
    • MDL： MFCD00060304
    • Inchi： 1S/C10H11N/c1-8-5-9(2)7-10(6-8)3-4-11/h5-7H,3H2,1-2H3
    • InChI Key： LMUKNQSVBFEUKR-UHFFFAOYSA-N
    • SMILES： N#CCC1C=C(C)C=C(C)C=1
    • BRN： 2573956

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: solid
  • Density: 0.979
  • Melting Point: 41-44°C
  • Boiling Point: 254.5 ℃ at 760 mmHg
  • Flash Point: 170°C/20mm
  • Refractive Index: 1.524
  • PSA: 23.79000
  • LogP: 2.36948
  • Solubility: Not determined

3,5-Dimethylphenylacetonitrile Security Information

3,5-Dimethylphenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Dimethylphenylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DK100-25g
3,5-Dimethylphenylacetonitrile
 39101-54-7 98%
25g
 ￥1119.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DK100-5g
3,5-Dimethylphenylacetonitrile
 39101-54-7 98%
5g
 ￥478.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DK100-1g
3,5-Dimethylphenylacetonitrile
 39101-54-7 98%
1g
 ￥120.0 2022-06-10
Fluorochem
018636-5g
3,5-Dimethylphenylacetonitrile
 39101-54-7 99%
5g
 ￡84.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136591-100g
3，5-DimethylbenzylCyanide
 39101-54-7 98%
100g
 ￥3,999.00 2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136591-1g
3,5-Dimethylphenylacetonitrile
 39101-54-7 98%
1g
 ¥116.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136591-25g
3,5-Dimethylphenylacetonitrile
 39101-54-7 98%
25g
 ¥2185.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136591-5g
3,5-Dimethylphenylacetonitrile
 39101-54-7 98%
5g
 ¥468.90 2023-09-03
abcr
AB178942-2 g
3,5-Dimethylphenylacetonitrile, 98%; .
 39101-54-7 98%
2g
 €86.80 2023-05-07
abcr
AB178942-10 g
3,5-Dimethylphenylacetonitrile, 98%; .
 39101-54-7 98%
10g
 €246.00 2023-05-07

3,5-Dimethylphenylacetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39101-54-7)3,5-Dimethylphenylacetonitrile
Order Number:A824406
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):247.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:39101-54-7)3,5-二甲基苯基乙腈
Order Number:LE26539522
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:39101-54-7)3,5-Dimethylphenylacetonitrile
A824406
Purity:99%
Quantity:100g
Price ($):247.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:39101-54-7)3,5-二甲基苯基乙腈
LE26539522
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email